Cas no 475-25-2 (HEMATEIN)

• Product Name: HEMATEIN
• CAS No: 475-25-2
• Molecular Formula: C₁₆H₁₂O₆
• Molecular Weight: 300.26288
• CID: 95494

HEMATEIN Properties

Names and Identifiers

• HEMATEIN
• hematine
• Hamatein
• HAEMATEIN
• abcolhematinelg
• HEMATEIN, STAIN
• HYDROXYBRASILEIN
• TIMTEC-BB SBB006464
• CI75290formicroscopy
• 3,4,6a,10-tetrahydroxy-6,7-dihydroindeno[2,1-c]chromen-9-one
• HEMATEIN C.I. 75290 FOR MICROSCOPY
• EINECS 207-492-8
• hydroxybrazilein

• InChIKey： HLUCICHZHWJHLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O6/c17-10-2-1-8-13-9-4-12(19)11(18)3-7(9)5-16(13,21)6-22-15(8)14(10)20/h1-4,17,19-21H,5-6H2
• SMILES： OC1=CC=C2C3=C4C=C(C(C=C4CC3(O)COC2=C1O)=O)O

Computed Properties

• Exact Mass: 300.06300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Heavy Atom Count: 22
• Complexity: 645
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 181
• Surface Charge: 0

Experimental Properties

• LogP: 1.32960
• PSA: 107.22000
• Merck: 13,4651
• Refractive Index: 1.4600 (estimate)
• Boiling Point: 361.5°C (rough estimate)
• Melting Point: 180 °C
• Density: 1.2766 (rough estimate)